Cas no 1160755-43-0 (1-(2-hydroxyethyl)-1H-Indole-4-carboxylic acid methyl ester)
1160755-43-0 structure
Product Name:1-(2-hydroxyethyl)-1H-Indole-4-carboxylic acid methyl ester
CAS No:1160755-43-0
MF:C12H13NO3
MW:219.236523389816
CID:1100159
PubChem ID:67086833
Update Time:2025-04-20
1-(2-hydroxyethyl)-1H-Indole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxyethyl)-1H-Indole-4-carboxylic acid methyl ester
- methyl 1-(2-hydroxyethyl)-1H-indole-4-carboxylate
- SCHEMBL1586664
- 1160755-43-0
- (2-Hydroxy-ethyl)-1H-indole-4-carboxylic acid methyl ester
- VNPVENMEGZEZPL-UHFFFAOYSA-N
- DB-297756
- 1-(2-Hydroxy-ethyl)-1H-indole-4-carboxylic acid methyl ester
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- Inchi: 1S/C12H13NO3/c1-16-12(15)10-3-2-4-11-9(10)5-6-13(11)7-8-14/h2-6,14H,7-8H2,1H3
- InChI Key: VNPVENMEGZEZPL-UHFFFAOYSA-N
- SMILES: OCCN1C=CC2C(C(=O)OC)=CC=CC1=2
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 51.5Ų
1-(2-hydroxyethyl)-1H-Indole-4-carboxylic acid methyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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